Cas no 6205-69-2 (Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-glucopyranoside)

Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-glucopyranoside structure
6205-69-2 structure
Product Name:Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-glucopyranoside
CAS No:6205-69-2
MF:C14H20N4O8
MW:372.3306
MDL:MFCD00216968
CID:502967
PubChem ID:87563054
Update Time:2024-11-09

Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranosyl azide,2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
    • 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranosyl Azide
    • 2-Acetamido-2-Deoxy-3,4,6-Tri-O-Acetyl-B-D-Glucopyranosyl Azide
    • 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranosyl Azide
    • Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-glucopyranoside
    • Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-beta-D-glucopyranoside
    • 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-beta-D-glucopyranosyl azide
    • RMCFMPMNMQZHSF-DHGKCCLASA-N
    • jekHHBI^ktBNFBgHzswlbbtTTRbRfTQJbcMUUUUMLruPeQYBUP@
    • KM0571
    • 2-Acetamido-2-deoxy-b-D-glucopyranosyl azide 3,4,6-triacetate
    • 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-
    • A-D-glucopy
    • MFCD00216968
    • DTXSID901160654
    • GS-0678
    • Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl- beta -D-glucopyranoside
    • [(2R,3S,4R,5R,6R)-3,4-BIS(ACETYLOXY)-6-AZIDO-5-ACETAMIDOOXAN-2-YL]METHYL ACETATE
    • GEO-03200
    • T71131
    • SCHEMBL15938748
    • InChI=1/C14H20N4O8/c1-6(19)16-11-13(25-9(4)22)12(24-8(3)21)10(5-23-7(2)20)26-14(11)17-18-15/h10-14H,5H2,1-4H3,(H,16,19)/t10-,11-,12-,13-,14-/m1/s1
    • 2-acetamido-3,4,6-tri-O-acetyl-1-azido-1,2-dideoxy-beta-d-glucopyranose
    • 6205-69-2
    • (2R,3S,4R,5R,6R)-5-acetamido-2-(acetoxymethyl)-6-azidotetrahydro-2H-pyran-3,4-diyl diacetate
    • [(2R,3S,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-azidooxan-2-yl]methyl acetate
    • I(2)-D-Glucopyranosyl azide, 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
    • [(2R,3S,4R,5R,6R)-5-acetamido-3,4-diacetoxy-6-azido-tetrahydropyran-2-yl]methyl acetate
    • C14H20N4O8
    • Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-?-D-glucopyranoside
    • AKOS040768954
    • 2-Acetamido-2-deoxy-beta-D-glucopyranosyl azide 3,4,6-triacetate, >=98.0% (HPLC)
    • MDL: MFCD00216968
    • Inchi: 1S/C14H20N4O8/c1-6(19)16-11-13(25-9(4)22)12(24-8(3)21)10(5-23-7(2)20)26-14(11)17-18-15/h10-14H,5H2,1-4H3,(H,16,19)/t10-,11-,12-,13-,14-/m1/s1
    • InChI Key: RMCFMPMNMQZHSF-DHGKCCLASA-N
    • SMILES: O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)N([H])C(C([H])([H])[H])=O)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 372.12800
  • Monoisotopic Mass: 372.12811361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 132
  • XLogP3: 0.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2964 (rough estimate)
  • Melting Point: 167°C(dec.)(lit.)
  • Boiling Point: 501.81°C (rough estimate)
  • Refractive Index: 1.6200 (estimate)
  • PSA: 166.98000
  • LogP: -0.20354
  • Optical Activity: [α]/D -45.5±2.5°, c = 1 in chloroform
  • Solubility: Not determined

Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-glucopyranoside Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Storage Condition:<0°C
  • Risk Phrases:R36/37/38

Azido 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-β-D-glucopyranoside Pricemore >>

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abcr
AB171057-1 g
2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranosyl azide; .
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abcr
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